Cas no 2229312-74-5 (N-methyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine)

• Product Name: N-methyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine
• CAS No: 2229312-74-5
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• CID: 6541589
• PubChem ID: 165705777
• Update Time: 2025-07-19

N-methyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine
• EN300-1864410
• 2229312-74-5

• Inchi： 1S/C14H17N3/c1-15-14(8-9-14)13-10-12(16-17(13)2)11-6-4-3-5-7-11/h3-7,10,15H,8-9H2,1-2H3
• InChI Key： ANFGFDUOMHDKHC-UHFFFAOYSA-N
• SMILES： N(C)C1(C2=CC(C3C=CC=CC=3)=NN2C)CC1

Computed Properties

• Exact Mass: 227.142247555g/mol
• Monoisotopic Mass: 227.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.8Ų

Additional information on N-methyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine

Comprehensive Overview of N-methyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine (CAS No. 2229312-74-5)

The compound N-methyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine (CAS No. 2229312-74-5) is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its distinctive cyclopropylamine core, combined with a pyrazole ring, makes it a versatile scaffold for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a bioactive intermediate, with studies suggesting its relevance in modulating neurotransmitter systems and enzyme inhibition.

In recent years, the demand for heterocyclic compounds like N-methyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine has surged due to their role in developing small-molecule therapeutics. This compound’s structural complexity allows for targeted interactions with biological receptors, making it a candidate for treating neurological disorders. Notably, its lipophilic properties and hydrogen-bonding capacity align with modern drug design principles, addressing challenges like blood-brain barrier permeability—a hot topic in neuropharmacology.

The synthesis of CAS No. 2229312-74-5 often involves multistep organic reactions, including cyclopropanation and N-methylation, which are frequently discussed in synthetic chemistry forums. Optimizing these processes for high-yield production is a key focus, especially for industrial-scale applications. Environmental sustainability is another critical consideration, with researchers exploring green chemistry approaches to reduce waste and energy consumption during synthesis.

Beyond pharmaceuticals, N-methyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine has potential in agrochemical innovation. Its pyrazole moiety is known to exhibit pesticidal and herbicidal activities, aligning with the growing demand for eco-friendly crop protection solutions. This dual applicability in human health and agriculture underscores its interdisciplinary value.

Analytical characterization of this compound relies on advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure precise identification and purity assessment, which are critical for regulatory compliance and quality control in manufacturing. The compound’s stability under various conditions is also a subject of ongoing research, particularly for formulation development.

In the context of intellectual property, CAS No. 2229312-74-5 has been referenced in several patents related to central nervous system (CNS) therapeutics and catalytic processes. This highlights its commercial viability and the competitive landscape surrounding its applications. Companies investing in preclinical research often prioritize such compounds for their novel mechanism of action.

For researchers seeking custom synthesis or bulk quantities of N-methyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine, collaboration with specialized contract research organizations (CROs) is essential. These partnerships ensure access to GMP-grade materials and scalable production capabilities, addressing the needs of both academic and industrial stakeholders.

As the scientific community continues to explore structure-activity relationships (SAR) of this compound, its role in precision medicine and targeted therapy is expected to expand. Future studies may focus on its metabolic pathways and toxicological profiles, further solidifying its position in innovative drug development pipelines.